Cas no 51770-71-9 (2,4-Dimethoxybenzenesulfonamide)
2,4-Dimethoxybenzenesulfonamide is a sulfonamide derivative characterized by the presence of two methoxy groups at the 2- and 4-positions of the benzene ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-donating methoxy groups enhance its reactivity in electrophilic substitution reactions, while the sulfonamide moiety provides a stable functional group for further derivatization. Its well-defined structure and consistent purity make it suitable for research applications requiring precise molecular modifications. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
51770-71-9 structure
Product Name:2,4-Dimethoxybenzenesulfonamide
CAS No:51770-71-9
MF:C8H11NO4S
MW:217.24224114418
MDL:MFCD06147001
CID:366410
PubChem ID:6469795
Update Time:2025-05-27
2,4-Dimethoxybenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,2,4-dimethoxy-
- 2,4-Dimethoxybenzenesulfonamide
- DTXSID80424260
- E78521
- EN300-26999
- 51770-71-9
- BCA77071
- SCHEMBL2183386
- MFCD06147001
- 2,4-DIMETHOXY-1-BENZENESULFONAMIDE
- CS-0226980
- FT-0678012
- AKOS000144027
- (4-(Acetylamino)phenoxyaceticacidethylester
- BS-51763
- 2,4-dimethoxybenzene-1-sulfonamide
- SB79374
- GS0433
- STK481787
-
- MDL： MFCD06147001
- Inchi： 1S/C8H11NO4S/c1-12-6-3-4-8(14(9,10)11)7(5-6)13-2/h3-5H,1-2H3,(H2,9,10,11)
- InChI Key： MGHCDRVTMABICG-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1OC)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 217.04100
- Monoisotopic Mass: 217.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.305
- Melting Point: 166-167°C
- Boiling Point: 403°Cat760mmHg
- Flash Point: 197.5°C
- Refractive Index: 1.536
- PSA: 87.00000
- LogP: 2.13230
2,4-Dimethoxybenzenesulfonamide Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2,4-Dimethoxybenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
2,4-Dimethoxybenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021410-1g |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 96% | 1g |
975.0CNY | 2021-07-05 | |
| TRC | D460023-50mg |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D460023-100mg |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D460023-500mg |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 500mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021410-1g |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 96% | 1g |
975CNY | 2021-05-07 | |
| Alichem | A015001264-250mg |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A015001264-500mg |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 97% | 500mg |
$855.75 | 2023-09-01 | |
| Alichem | A015001264-1g |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| Chemenu | CM330038-1g |
2,4-dimethoxybenzenesulfonamide |
51770-71-9 | 95%+ | 1g |
$70 | 2021-08-18 | |
| Apollo Scientific | OR54756-5g |
2,4-Dimethoxybenzenesulfonamide |
51770-71-9 | 98% | 5g |
£49.00 | 2025-02-20 |
2,4-Dimethoxybenzenesulfonamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
51770-71-9 (2,4-Dimethoxybenzenesulfonamide) Related Products
- 19116-90-6(2,5-Dimethoxybenzenesulfonamide)
- 23393-41-1(2-phenoxybenzene-1-sulfonamide)
- 82020-61-9(Benzenesulfonamide, 5-hydroxy-2-methoxy-)
- 90264-48-5(2,4-dihydroxybenzene-1-sulfonamide)
- 82031-33-2(2-(2-Methoxyethoxy)benzenesulfonamide)
- 82020-71-1(Benzenesulfonamide, 2-(methoxymethoxy)-)
- 82020-60-8(2-hydroxy-5-methoxybenzene-1-sulfonamide)
- 52960-57-3(2-methoxybenzene-1-sulfonamide)
- 138681-70-6( )
- 58734-61-5(2-ethoxybenzene-1-sulfonamide)
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